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Compound of Interest

Compound Name:
Ammonium

hexachlororuthenate(IV)

Cat. No.: B098775 Get Quote

An In-depth Technical Guide on Ammonium
Hexachlororuthenate(IV)
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Ammonium hexachlororuthenate(IV), an

inorganic compound of interest in various chemical research and development applications.

Ammonium hexachlororuthenate(IV) is an inorganic compound with the chemical formula

(NH₄)₂RuCl₆.[1][2][3] It is also referred to as ammonium ruthenate.[1] This compound presents

as a red-brown to dark brown powder.[1] It is soluble in water.[1][4]

Chemical and Physical Properties
A summary of the key quantitative data for Ammonium hexachlororuthenate(IV) is presented

below.
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Property Value

Chemical Formula (NH₄)₂RuCl₆ or Cl₆H₈N₂Ru

Molecular Weight 349.86 g/mol [1][5]

CAS Number 18746-63-9[1][2][3][4][5][6]

Appearance Red-brown/Powder[1]

Purity
Available in various purities, including 99% and

99.99%[2]

Note: Slight variations in molecular weight (349.85 g/mol and 349.87 g/mol ) are reported

across different suppliers, likely due to differences in the atomic weight values used for

calculation.[2][3][4][6]

Molecular Composition
The structure of Ammonium hexachlororuthenate(IV) consists of ammonium cations and a

hexachlororuthenate(IV) anion.

Caption: Ionic composition of Ammonium hexachlororuthenate(IV).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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